(Z)-2,3-Dichlorohexafluoro-2-butene
Overview
Description
(Z)-2,3-Dichlorohexafluoro-2-butene, also known as ZDB-2, is a synthetic compound that has gained significant attention in scientific research due to its unique properties. It is a colorless, odorless, and non-toxic liquid that is stable under normal conditions. This compound has been utilized in various fields of research, including material science, environmental science, and biomedical research.
Mechanism of Action
(Z)-2,3-Dichlorohexafluoro-2-butene has been shown to inhibit the activity of certain enzymes, including cytochrome P450 enzymes and glutathione S-transferases. It has also been shown to induce apoptosis in cancer cells through the activation of caspase-3 and the downregulation of anti-apoptotic proteins.
Biochemical and Physiological Effects:
Studies have shown that (Z)-2,3-Dichlorohexafluoro-2-butene can cause oxidative stress and DNA damage in cells. It has also been shown to induce changes in gene expression and alter the activity of various signaling pathways. In animal studies, exposure to (Z)-2,3-Dichlorohexafluoro-2-butene has been associated with liver and kidney damage, as well as reproductive toxicity.
Advantages and Limitations for Lab Experiments
One advantage of using (Z)-2,3-Dichlorohexafluoro-2-butene in lab experiments is its stability and low toxicity. It can be easily synthesized and stored for long periods of time without significant degradation. However, its potential toxicity and effects on cellular processes may limit its use in certain experiments, and caution should be exercised when handling this compound.
Future Directions
There are several potential future directions for the research on (Z)-2,3-Dichlorohexafluoro-2-butene. One area of interest is the development of new synthetic methods for the production of this compound, as well as the synthesis of related compounds with different properties. Another area of interest is the study of the effects of (Z)-2,3-Dichlorohexafluoro-2-butene on specific signaling pathways and cellular processes, which may lead to the identification of new therapeutic targets. Additionally, the potential use of (Z)-2,3-Dichlorohexafluoro-2-butene as a diagnostic tool for the detection of certain diseases is an area of active research.
Scientific Research Applications
(Z)-2,3-Dichlorohexafluoro-2-butene has been utilized in various fields of scientific research due to its unique properties. In material science, it has been used as a building block for the synthesis of fluorinated polymers and elastomers. In environmental science, it has been used as a tracer for the detection of volatile organic compounds in the atmosphere. In biomedical research, it has been used as a tool for the study of protein-ligand interactions and as a potential therapeutic agent for the treatment of cancer and other diseases.
properties
IUPAC Name |
(Z)-2,3-dichloro-1,1,1,4,4,4-hexafluorobut-2-ene |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C4Cl2F6/c5-1(3(7,8)9)2(6)4(10,11)12/b2-1- |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
XDIDQEGAKCWQQP-UPHRSURJSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C(=C(C(F)(F)F)Cl)(C(F)(F)F)Cl |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C(=C(\C(F)(F)F)/Cl)(\C(F)(F)F)/Cl |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C4Cl2F6 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID401019121 |
Source
|
| Record name | (2Z)-2,3-dichloro-1,1,1,4,4,4-hexafluorobut-2-ene | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID401019121 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
232.94 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
(Z)-2,3-Dichlorohexafluoro-2-butene | |
CAS RN |
2418-22-6 |
Source
|
| Record name | (2Z)-2,3-Dichloro-1,1,1,4,4,4-hexafluoro-2-butene | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=2418-22-6 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | 2,3-Dichloro-1,1,1,4,4,4-hexafluoro-2-butene, (2Z)- | |
| Source | ChemIDplus | |
| URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0002418226 | |
| Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
| Record name | (2Z)-2,3-dichloro-1,1,1,4,4,4-hexafluorobut-2-ene | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID401019121 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 2,3-DICHLORO-1,1,1,4,4,4-HEXAFLUORO-2-BUTENE, (2Z)- | |
| Source | FDA Global Substance Registration System (GSRS) | |
| URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/VGX7BBH64S | |
| Description | The FDA Global Substance Registration System (GSRS) enables the efficient and accurate exchange of information on what substances are in regulated products. Instead of relying on names, which vary across regulatory domains, countries, and regions, the GSRS knowledge base makes it possible for substances to be defined by standardized, scientific descriptions. | |
| Explanation | Unless otherwise noted, the contents of the FDA website (www.fda.gov), both text and graphics, are not copyrighted. They are in the public domain and may be republished, reprinted and otherwise used freely by anyone without the need to obtain permission from FDA. Credit to the U.S. Food and Drug Administration as the source is appreciated but not required. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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